Cas no 2172476-42-3 (1-(3-cyanophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(3-cyanophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2172476-42-3
• MF: C₉H₈FNO₂S
• MW: 213.228724479675
• CID: 6235126
• PubChem ID: 165571361
• Update Time: 2025-05-21

1-(3-cyanophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanophenyl)ethane-1-sulfonyl fluoride
• 2172476-42-3
• EN300-1272201

• Inchi： 1S/C9H8FNO2S/c1-7(14(10,12)13)9-4-2-3-8(5-9)6-11/h2-5,7H,1H3
• InChI Key： RBPLPMIHWFOMCC-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=C(C#N)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 213.02597783g/mol
• Monoisotopic Mass: 213.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-(3-cyanophenyl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 1-(3-Cyanophenyl)ethane-1-sulfonyl Fluoride (CAS No. 2172476-42-3)

1-(3-Cyanophenyl)ethane-1-sulfonyl fluoride (CAS No. 2172476-42-3) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and medicinal chemistry. This compound, characterized by its unique cyano and sulfonyl fluoride functional groups, serves as a versatile building block for designing bioconjugation probes, enzyme inhibitors, and click chemistry applications. Its molecular structure, C9H8FNO2S, offers exceptional reactivity, making it a valuable tool for researchers exploring covalent inhibitors and targeted drug discovery.

The growing interest in 1-(3-cyanophenyl)ethane-1-sulfonyl fluoride aligns with the surge in demand for small-molecule modulators and proteomics tools. In recent years, the compound has been investigated for its potential in chemical biology studies, particularly in activity-based protein profiling (ABPP). Researchers are leveraging its sulfonyl fluoride moiety to develop covalent inhibitors for serine hydrolases, a class of enzymes implicated in numerous disease pathways. This application is especially relevant in the context of cancer therapeutics and neurodegenerative disease research, where precision targeting is critical.

From a synthetic perspective, CAS No. 2172476-42-3 exemplifies the convergence of fluorine chemistry and aromatic nitrile reactivity. The cyano group at the meta-position of the phenyl ring enhances the compound's electronic properties, facilitating diverse nucleophilic substitution reactions. Meanwhile, the sulfonyl fluoride group acts as a warhead in covalent bonding strategies, a feature increasingly exploited in fragment-based drug design. These attributes position the compound as a key player in the development of next-generation therapeutics and diagnostic agents.

In the realm of industrial applications, 1-(3-cyanophenyl)ethane-1-sulfonyl fluoride is gaining traction as a crosslinking agent for polymer modification. Its ability to form stable covalent bonds with hydroxyl and amino groups makes it ideal for creating high-performance materials with tailored properties. This aligns with the broader trend toward sustainable chemistry, where efficient covalent functionalization reduces waste and improves material longevity. Industries ranging from biomaterials to electronics are exploring its potential, driven by the need for eco-friendly and high-efficiency chemical solutions.

The safety profile and handling protocols for CAS No. 2172476-42-3 adhere to standard laboratory best practices. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling to mitigate exposure risks. Storage conditions typically involve anhydrous environments to preserve the compound's stability, reflecting its sensitivity to hydrolysis. These precautions ensure its safe integration into research workflows and industrial processes.

Looking ahead, the versatility of 1-(3-cyanophenyl)ethane-1-sulfonyl fluoride ensures its continued relevance in cutting-edge research. As AI-driven drug discovery and automated synthesis platforms advance, the demand for highly functionalized intermediates like this compound is expected to rise. Its dual functionality—combining electrophilic reactivity with aromatic diversity—makes it a cornerstone for innovations in personalized medicine and smart materials. For researchers and industry professionals alike, understanding its properties and applications is essential for staying at the forefront of chemical innovation.